Cas no 2228480-13-3 (2-1-(aminooxy)propan-2-yl-6-bromophenol)

• Product Name: 2-1-(aminooxy)propan-2-yl-6-bromophenol
• CAS No: 2228480-13-3
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6376493
• PubChem ID: 165689575
• Update Time: 2025-05-27

2-1-(aminooxy)propan-2-yl-6-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminooxy)propan-2-yl-6-bromophenol
• EN300-1923144
• 2-[1-(aminooxy)propan-2-yl]-6-bromophenol
• 2228480-13-3

• Inchi： 1S/C9H12BrNO2/c1-6(5-13-11)7-3-2-4-8(10)9(7)12/h2-4,6,12H,5,11H2,1H3
• InChI Key： FTYRFWDAJFJIOI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C(C)CON

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-1-(aminooxy)propan-2-yl-6-bromophenol

Comprehensive Overview of 2-1-(aminooxy)propan-2-yl-6-bromophenol (CAS No. 2228480-13-3): Properties, Applications, and Research Insights

In the realm of specialized chemical compounds, 2-1-(aminooxy)propan-2-yl-6-bromophenol (CAS No. 2228480-13-3) has garnered significant attention due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its bromophenol core and aminooxy functional group, offers a versatile platform for synthetic modifications, making it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly exploring its utility in drug discovery, material science, and biocatalysis, aligning with the growing demand for high-performance chemical building blocks.

The molecular structure of 2-1-(aminooxy)propan-2-yl-6-bromophenol combines a 6-bromophenol moiety with a propan-2-yl side chain terminated by an aminooxy group. This configuration imparts distinct reactivity, enabling selective transformations such as oxime formation and cross-coupling reactions. Such properties are particularly relevant in the context of targeted drug delivery systems and bioconjugation techniques, which are currently trending topics in medicinal chemistry. The compound’s CAS No. 2228480-13-3 serves as a critical identifier for regulatory and safety documentation, ensuring precise communication across global research networks.

Recent advancements in green chemistry have further highlighted the importance of compounds like 2-1-(aminooxy)propan-2-yl-6-bromophenol. Its potential role in sustainable synthesis aligns with the industry’s shift toward eco-friendly methodologies. For instance, the aminooxy group’s ability to form stable conjugates under mild conditions reduces the need for harsh reagents, addressing the rising demand for low-environmental-impact chemicals. This synergy between functionality and sustainability has positioned the compound as a subject of interest in academic publications and patent filings.

From a commercial perspective, 2-1-(aminooxy)propan-2-yl-6-bromophenol is often sought after for its application in high-value specialty chemicals. Manufacturers and suppliers emphasize its purity and stability, catering to industries requiring custom synthesis and scale-up solutions. Frequently searched queries such as "CAS 2228480-13-3 suppliers" and "6-bromophenol derivatives in drug development" reflect the compound’s niche yet expanding market presence. Analytical techniques like HPLC and NMR are routinely employed to verify its quality, ensuring compliance with Good Manufacturing Practices (GMP).

Looking ahead, the trajectory of 2-1-(aminooxy)propan-2-yl-6-bromophenol research is likely to intersect with emerging fields such as precision medicine and smart materials. Its adaptability in biomolecule tagging and polymer functionalization opens avenues for innovations in diagnostics and nanotechnology. As the scientific community continues to explore its full potential, this compound remains a testament to the intersection of structural ingenuity and practical utility in modern chemistry.